Cas no 284019-34-7 (Denibulin)

• Product Name: Denibulin
• CAS No: 284019-34-7
• MF: C₁₈H₁₉N₅O₃S
• MW: 385.440161943436
• CID: 67454
• PubChem ID: 11661758
• Update Time: 2025-04-18

Denibulin Chemical and Physical Properties

Names and Identifiers

• Denibulin
• [5-[[4-[[(2S)-2-Amino-1-oxopropyl]amino]phenyl]thio]-1H-benzimidazol-2-yl]carbamic acid methyl ester
• methyl N-[6-[4-[[(2S)-2-aminopropanoyl]amino]phenyl]sulfanyl-1H-benzimidazol-2-yl]carbamate
• MN 029
• Q27282025
• MN-029 /MN029
• SCHEMBL14704035
• CHEMBL2111088
• Methyl (S)-(6-((4-(2-aminopropanamido)phenyl)thio)-1H-benzo[d]imidazol-2-yl)carbamate
• Denibulin [INN]
• CARBAMIC ACID, (6-((4-(((2S)-2-AMINO-1-OXOPROPYL)AMINO)PHENYL)THIO)-1H-BENZIMIDAZOL-2-YL)-, METHYL ESTER
• DENIBULIN [WHO-DD]
• BCP21548
• (S)-methyl (5-((4-(2-aminopropanamido)phenyl)thio)-1H-benzo[d]imidazol-2-yl)carbamate
• K7037M241U
• METHYL (5-((4-(L-ALANYLAMINO)PHENYL)THIO)-1H-BENZIMIDAZOL-2-YL)CARBAMATE
• DTXSID90182627
• NS00070525
• DB05932
• A898338
• 284019-34-7
• UNII-K7037M241U

• Inchi： 1S/C18H19N5O3S/c1-10(19)16(24)20-11-3-5-12(6-4-11)27-13-7-8-14-15(9-13)22-17(21-14)23-18(25)26-2/h3-10H,19H2,1-2H3,(H,20,24)(H2,21,22,23,25)/t10-/m0/s1
• InChI Key： GAOHLWCIAJNSEE-JTQLQIEISA-N
• SMILES： S(C1C=CC(=CC=1)NC([C@H](C)N)=O)C1C=CC2=C(C=1)NC(NC(=O)OC)=N2

Computed Properties

• Exact Mass: 385.12100
• Monoisotopic Mass: 385.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.42
• PSA: 147.43000
• LogP: 4.02440